Cas no 1795301-67-5 (N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide)

• Product Name: N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide
• CAS No: 1795301-67-5
• MF: C₂₀H₂₄N₂O₆
• MW: 388.414365768433
• CID: 5369109
• Update Time: 2025-05-25

N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide

• Inchi： 1S/C20H24N2O6/c1-13-8-18(12-19(23)27-13)28-15-4-6-22(7-5-15)20(24)21-14-9-16(25-2)11-17(10-14)26-3/h8-12,15H,4-7H2,1-3H3,(H,21,24)
• InChI Key： OBCGDUPZBGIOFU-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC(OC)=CC(OC)=C2)=O)CCC(OC2=CC(=O)OC(C)=C2)CC1

Additional information on N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide

Professional Introduction to N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide (CAS No. 1795301-67-5)

N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 1795301-67-5, represents a novel chemical entity with potential applications in the development of therapeutic agents. Its unique structural features, including a piperidine core and an aromatic phenyl ring substituted with methoxy groups, make it an intriguing candidate for further exploration in drug discovery.

The molecular structure of N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide incorporates elements that are commonly associated with biological activity. The presence of the piperidine ring is particularly noteworthy, as this motif is frequently found in bioactive molecules and has been extensively studied for its pharmacological properties. Piperidines are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug design.

In recent years, there has been a surge in research focused on developing new therapeutic strategies targeting complex diseases. The compound N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide aligns with this trend by offering a structurally unique molecule that could potentially interact with biological targets in novel ways. The combination of the phenyl ring substituted with methoxy groups and the oxopyran moiety suggests that this compound may exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The oxopyran group in the molecular structure is particularly interesting from a chemical biology perspective. Oxopyrans are known for their ability to undergo various chemical reactions, including ring-opening and rearrangement processes, which can lead to the formation of new chemical entities. This reactivity makes N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide a promising candidate for further chemical manipulation and derivatization, which could enhance its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. These tools have been instrumental in identifying potential drug candidates and understanding their mechanisms of action. In the case of N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide, computational studies have suggested that it may interact with several key biological targets, including enzymes and receptors involved in disease pathways.

The synthesis of N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, the potential therapeutic benefits make this endeavor worthwhile. Advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before, which bodes well for the future development of this compound.

In conclusion, N-(3,5-dimethoxyphenyl)-4-(2-methyl-6-oxopyran-4-yl)oxypiperidine-1-carboxamide (CAS No. 1795301-67-5) is a promising compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and predicted biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.